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Compound of Interest

Compound Name: Cycloheptanol

Cat. No.: B1583049

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data
for cycloheptanol (CAS: 502-41-0), a seven-membered cyclic alcohol. The information
presented herein is crucial for understanding the energetic properties of this compound, which
is essential for reaction calorimetry, process safety assessments, and computational modeling
in the fields of chemical synthesis and drug development. This document summarizes key
guantitative data, outlines the experimental methodologies used for their determination, and
illustrates the relationships between fundamental thermochemical properties.

Core Thermochemical Data

The thermochemical properties of cycloheptanol have been investigated through various
experimental techniques. The following tables consolidate the key data points available in the
literature, providing a clear and comparable summary.

Table 1: Enthalpic and Entropic Properties of
Cycloheptanol
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Property Value Units Phase Method Reference
Standard
Molar Skuratov,
Enthalpy of -4362 +1 kJ/mol Liquid Not Specified  Kozina, et al.,
Combustion 1957[1]
(AcH®)
o N Zubova,
-4364.7 £2.5  kJ/mol Liquid Not Specified
1901[1]
Enthalpy of
Reaction
] ] Wiberg,
(Hydrogenati o Calorimetry
-62.5+0.4 kJ/mol Liquid Crocker, et
on of (Chyd)
al., 1991[2][3]
Cycloheptano
ne) (ArH°)
) Wiberg,
Calorimetry
46+ 1 kJ/mol Gas Crocker, et
(Chyd)
al., 1991[2][3]
Standard Adachi,
Molar 241.638 J/mol-K Liquid N/A Suga, et al.,
Entropy (S°) 1972[1]
Stephenson
Enthalpy of Based on q
an
Vaporization 64.7 kJ/mol Liquid to Gas  data from 284 ]
Malanowski,
(AvapH) to 323 K
1987[4]
Based on Cabani,
67.4 kJ/mol Liquid to Gas  datafrom 284  Conti, et al.,
to 321 K 1975[4]
Enthalpy of ] Adachi,
) Solid to
Fusion 4.38 kJ/mol o N/A Suga, et al.,
Liquid
(AfusH) 1972[4]
Solid to Rute, Salud,
11.2 kJ/mol o N/A
Liquid et al., 2003[4]
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Entropy of ) Adachi,
) Solid to
Fusion 15.6 J/mol-K o N/A Suga, et al.,
Liquid

(AfusS) 1972[4]
Solid to Rute, Salud,

40.0 J/mol-K o N/A
Liquid et al., 2003[4]

Table 2: Heat Capacity of Cycloheptanol

. Temperat Referenc
Property Value Units Phase Method
ure (K) e
Molar Heat Not Conti,
o
Capacity 244.3 J/mol-K 298 Liquid N Gianni, et
Specified
(Cp) al., 1976[1]
Calorimetri )
Adachi,
o c study
250.22 J/mol-K 298.15 Liquid Suga, et
over 13 to
al., 1972[1]
300 K
Isobaric Tian—
Zabransky
Heat o Calvet
) Measured J/mol-K 254 - 352 Liquid ) et al.,
Capacity Calorimete
2010[5]
(Cp) r

Experimental Protocols

The determination of the thermochemical data presented above relies on precise calorimetric
measurements. While detailed experimental procedures are specific to each cited study, the
fundamental principles of the key techniques are described below.

Combustion Calorimetry

The standard enthalpy of combustion (AcH®) of cycloheptanol was likely determined using a
bomb calorimeter.

General Methodology:
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o Aprecisely weighed sample of pure cycloheptanol is placed in a crucible within a high-
pressure vessel (the "bomb").

e The bomb is filled with pure oxygen at high pressure (typically around 30 atm).

e The bomb is then submerged in a known quantity of water in an insulated container (the
calorimeter).

e The sample is ignited electrically, and the complete combustion reaction occurs.
e The temperature change of the water is meticulously recorded.

e The heat released by the combustion is calculated from the temperature rise and the heat
capacity of the calorimeter system.

o Corrections are applied for the heat of ignition and the formation of nitric acid from residual
nitrogen in the bomb. From the energy of combustion at constant volume (AcU), the enthalpy
of combustion at constant pressure (AcH®) can be calculated.

Adiabatic and Tian-Calvet Calorimetry for Heat Capacity

The heat capacity (Cp) of cycloheptanol, particularly its temperature dependence, has been
measured using sophisticated calorimetric techniques.[1][5]

General Methodology (Tian-Calvet Calorimeter):

o ATian-Calvet calorimeter is a type of heat-flux calorimeter that measures the heat flow
between the sample cell and a surrounding thermostat block.

o A known mass of cycloheptanol is placed in the sample cell.

» A controlled amount of heat is supplied to the sample, or the temperature of the thermostat is
ramped at a known rate.

e The resulting heat flow is measured by a series of thermocouples.

e The heat capacity of the sample is determined by comparing the heat flow to that of a known
reference standard under identical conditions. This method allows for precise measurements
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of heat capacity over a range of temperatures.[5]

Interrelation of Thermochemical Properties

The various thermochemical properties of a substance are interconnected through the
fundamental laws of thermodynamics. The following diagram illustrates the logical relationships
between the key thermochemical data for cycloheptanol.
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Caption: Relationship between key thermochemical properties of cycloheptanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1583049#thermochemical-data-for-cycloheptanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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